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Compound of Interest

Benzyl 7-oxoazepane-2-
Compound Name:
carboxylate

Cat. No.: B1383342

Researchers and drug development professionals working with Benzyl 7-oxoazepane-2-
carboxylate must adhere to stringent safety protocols to ensure personal safety and proper
disposal. This document outlines the necessary personal protective equipment (PPE), handling
procedures, and disposal plans for this chemical compound.

Personal Protective Equipment (PPE)

When handling Benzyl 7-oxoazepane-2-carboxylate, the following personal protective
equipment is essential to minimize exposure and ensure safety.
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PPE Category Item Specification
) ANSI Z87.1 certified, with side
Eye Protection Safety Glasses ]
shields
Goggles Chemical splash goggles
Hand Protection Gloves Nitrile or neoprene, disposable
Body Protection Lab Coat Standard laboratory coat

] ] Chemically resistant apron or
Protective Clothing )
suit as needed

) Standard surgical mask or N95
Respiratory Mask )
respirator

- For handling toxic or irritating
Specialized Glove Box
substances

Operational Plan: Handling and Storage

Handling:
» Avoid Contact: Direct contact with the skin and eyes should be strictly avoided.

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to
minimize inhalation of any potential vapors or dust.

o Glove Box Usage: For procedures involving potentially toxic or irritating reactions, the use of
a glove box is recommended to provide an additional layer of containment.

Storage:
e Short-term: For storage periods of 1-2 weeks, maintain the compound at -4°C.
e Long-term: For longer storage, it is recommended to keep the compound at -20°C.

o Container: Store in a tightly sealed, properly labeled container to prevent contamination and
degradation.
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Disposal Plan

The disposal of Benzyl 7-oxoazepane-2-carboxylate and any associated waste must be
handled with care to prevent environmental contamination.

o Waste Classification: All waste generated from experiments involving this compound should
be classified and segregated.

¢ Professional Disposal: The classified waste must be handed over to a licensed and
professional biological and chemical waste disposal company. Adhere to all local, state, and
federal regulations for hazardous waste disposal.

Experimental Application: Synthesis of Smoothened
(Smo) Receptor Antagonists

Benzyl 7-oxoazepane-2-carboxylate serves as a key reactant in the synthesis of
Smoothened (Smo) receptor antagonists. These antagonists are significant in the research and
potential treatment of cancers related to the Hedgehog (Hh) signaling pathway. The following
diagram illustrates the initial step in a published synthetic route where Benzyl 7-oxoazepane-
2-carboxylate is converted to an enol triflate, a crucial intermediate for developing these

antagonists.
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Synthesis of a Key Intermediate for Smoothened Receptor Antagonists
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Caption: Synthetic pathway from Benzyl 7-oxoazepane-2-carboxylate.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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